Cas no 52797-55-4 (Benzenethiol, 2-[(phenylmethyl)amino]-)

• Product Name: Benzenethiol, 2-[(phenylmethyl)amino]-
• CAS No: 52797-55-4
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 358773
• PubChem ID: 11252898
• Update Time: 2025-04-19

Benzenethiol, 2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-[(phenylmethyl)amino]-
• 2-(benzylamino)benzenethiol
• 52797-55-4
• DTXSID20460182
• SCHEMBL7002244

• Inchi： 1S/C13H13NS/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-9,14-15H,10H2
• InChI Key： FCGFVJCYIBUCCF-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.07699
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.03